Cas no 782494-03-5 (2-(Piperidin-4-yl)benzoic acid)
782494-03-5 structure
Product Name:2-(Piperidin-4-yl)benzoic acid
CAS No:782494-03-5
MF:C12H15NO2
MW:205.253003358841
CID:2196236
PubChem ID:19855264
Update Time:2025-04-21
2-(Piperidin-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidin-4-yl)benzoic acid
- 2-piperidin-4-ylbenzoic acid
- DTXSID10600636
- SCHEMBL4878097
- DA-02822
- 782494-03-5
- AKOS015904578
- 2-(4-piperidinyl)benzoic acid
-
- Inchi: 1S/C12H15NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H,14,15)
- InChI Key: ZAHUFOBHPFINEU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1C1CCNCC1)=O
Computed Properties
- Exact Mass: 205.110278721Da
- Monoisotopic Mass: 205.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49.3Ų
2-(Piperidin-4-yl)benzoic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
782494-03-5 (2-(Piperidin-4-yl)benzoic acid) Related Products
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